Cas no 229970-91-6 (Benzenecarbothioamide, 4-(1H-imidazol-2-yl)-)
Benzenecarbothioamide, 4-(1H-imidazol-2-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenecarbothioamide, 4-(1H-imidazol-2-yl)-
- 4-(1H-IMIDAZOL-2-YL)BENZENECARBOTHIOAMIDE
- 229970-91-6
- DTXSID301272683
-
- Inchi: 1S/C10H9N3S/c11-9(14)7-1-3-8(4-2-7)10-12-5-6-13-10/h1-6H,(H2,11,14)(H,12,13)
- InChI Key: ASUVMZVCHARNLO-UHFFFAOYSA-N
- SMILES: C1(C(N)=S)=CC=C(C2NC=CN=2)C=C1
Computed Properties
- Exact Mass: 203.05171847Da
- Monoisotopic Mass: 203.05171847Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 86.8Ų
Benzenecarbothioamide, 4-(1H-imidazol-2-yl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-25703746-1.0g |
4-(1H-imidazol-2-yl)benzene-1-carbothioamide |
229970-91-6 | 95% | 1.0g |
$0.0 | 2023-01-12 |
Benzenecarbothioamide, 4-(1H-imidazol-2-yl)- Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on Benzenecarbothioamide, 4-(1H-imidazol-2-yl)-
Comprehensive Overview of Benzenecarbothioamide, 4-(1H-imidazol-2-yl)- (CAS No. 229970-91-6)
Benzenecarbothioamide, 4-(1H-imidazol-2-yl)- (CAS No. 229970-91-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, characterized by the presence of both a thioamide group and an imidazole ring, offers a versatile platform for chemical modifications and biological interactions. Researchers and industry professionals are increasingly exploring its utility in pharmaceutical development, material science, and catalysis, making it a subject of interest in contemporary scientific discourse.
The molecular structure of Benzenecarbothioamide, 4-(1H-imidazol-2-yl)- combines a benzene ring with a thioamide functional group and an imidazole moiety. This combination imparts distinct electronic and steric properties, which are crucial for its reactivity and interaction with other molecules. The imidazole ring, known for its role in biological systems, enhances the compound's potential as a ligand in coordination chemistry or as a pharmacophore in drug design. Meanwhile, the thioamide group contributes to its stability and ability to participate in hydrogen bonding, further expanding its applicability.
In the context of pharmaceutical research, Benzenecarbothioamide, 4-(1H-imidazol-2-yl)- has been investigated for its potential as a bioactive scaffold. The imidazole ring is a common feature in many FDA-approved drugs, particularly those targeting enzyme inhibition or receptor modulation. Recent studies have explored its derivatives for their antimicrobial, antifungal, and anticancer properties, aligning with the growing demand for novel therapeutic agents. This has led to increased searches for terms like "imidazole-based drugs" and "thioamide derivatives in medicine," reflecting the compound's relevance in modern healthcare.
Beyond pharmaceuticals, Benzenecarbothioamide, 4-(1H-imidazol-2-yl)- has found applications in material science. Its ability to form stable complexes with metals makes it a candidate for catalysis and sensor development. For instance, its derivatives have been used in the synthesis of metal-organic frameworks (MOFs), which are pivotal in gas storage and separation technologies. This aligns with the rising interest in sustainable materials and green chemistry, topics frequently searched by professionals in the field.
The synthesis of Benzenecarbothioamide, 4-(1H-imidazol-2-yl)- typically involves the reaction of 4-(1H-imidazol-2-yl)aniline with thiophosgene or related reagents. Optimizing this process has been a focus of recent research, particularly in achieving higher yields and minimizing environmental impact. Queries such as "synthesis of thioamide derivatives" and "green synthesis of imidazole compounds" highlight the community's interest in sustainable methodologies.
In summary, Benzenecarbothioamide, 4-(1H-imidazol-2-yl)- (CAS No. 229970-91-6) is a multifaceted compound with broad potential across pharmaceuticals, materials, and catalysis. Its unique structure and functional groups make it a valuable subject for ongoing research, addressing current trends like drug discovery and sustainable chemistry. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in these fields.
229970-91-6 (Benzenecarbothioamide, 4-(1H-imidazol-2-yl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)